![molecular formula C25H24N4O5S B2535218 4-[ethyl-(phenylmethyl)sulfamoyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide CAS No. 501352-17-6](/img/structure/B2535218.png)
4-[ethyl-(phenylmethyl)sulfamoyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-[ethyl-(phenylmethyl)sulfamoyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a sulfonamide . It has a molecular formula of C25H24N4O5S, a net charge of 0, an average mass of 492.549, and a mono-isotopic mass of 492.14674 .
Molecular Structure Analysis
The InChI string for this compound isInChI=1S/C25H24N4O5S/c1-3-29(17-18-9-5-4-6-10-18)35(31,32)20-15-13-19(14-16-20)23(30)26-25-28-27-24(34-25)21-11-7-8-12-22(21)33-2/h4-16H,3,17H2,1-2H3,(H,26,28,30)
. The SMILES string is CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CC=C4OC
. Physical And Chemical Properties Analysis
The compound has a molecular formula of C25H24N4O5S, a net charge of 0, an average mass of 492.549, and a mono-isotopic mass of 492.14674 .Scientific Research Applications
Crystal Structure and Biological Studies
- A study by Karanth et al. (2019) synthesized derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones, closely related to the compound , and analyzed their crystal structures and biological activities. This research contributes to understanding the structural and functional aspects of similar compounds (Karanth et al., 2019).
Antibacterial Activity
- Research by Aghekyan et al. (2020) focused on synthesizing novel 1,3,4-oxadiazole derivatives with antibacterial properties. This work is relevant as it explores the potential of similar oxadiazole compounds in combating bacterial infections (Aghekyan et al., 2020).
Anticancer Evaluation
- Ravinaik et al. (2021) designed and synthesized substituted benzamides similar to the compound and evaluated their anticancer activity. This study highlights the potential therapeutic applications of such compounds in cancer treatment (Ravinaik et al., 2021).
Corrosion Inhibition Properties
- The study by Ammal et al. (2018) investigated the corrosion inhibition ability of 1,3,4-oxadiazole derivatives for mild steel in sulfuric acid. It underscores the compound's relevance in industrial applications, particularly in corrosion prevention (Ammal et al., 2018).
Antidiabetic Screening
- Lalpara et al. (2021) synthesized N-substituted derivatives of 1,3,4-oxadiazole and evaluated them for antidiabetic activity. This study expands the understanding of the potential use of such compounds in managing diabetes (Lalpara et al., 2021).
properties
IUPAC Name |
4-[benzyl(ethyl)sulfamoyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O5S/c1-3-29(17-18-9-5-4-6-10-18)35(31,32)20-15-13-19(14-16-20)23(30)26-25-28-27-24(34-25)21-11-7-8-12-22(21)33-2/h4-16H,3,17H2,1-2H3,(H,26,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKZDAHHUBCFASF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.